molecular formula C20H21N3O2 B6429528 2-(1H-1,3-benzodiazol-1-yl)-N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylacetamide CAS No. 2034205-15-5

2-(1H-1,3-benzodiazol-1-yl)-N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylacetamide

Cat. No.: B6429528
CAS No.: 2034205-15-5
M. Wt: 335.4 g/mol
InChI Key: CZLUDNYPQATANC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a benzodiazole core linked via an acetamide group to a dihydrobenzopyran-methyl substituent. Its structural complexity arises from the presence of two heterocyclic systems (benzodiazole and benzopyran), a methyl group, and an acetamide bridge. Such motifs are common in medicinal chemistry, particularly in kinase inhibitors and GPCR modulators, due to their ability to engage in hydrogen bonding and π-π interactions with biological targets.

Properties

IUPAC Name

2-(benzimidazol-1-yl)-N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N-methylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N3O2/c1-22(11-17-10-15-6-2-3-7-16(15)13-25-17)20(24)12-23-14-21-18-8-4-5-9-19(18)23/h2-9,14,17H,10-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CZLUDNYPQATANC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1CC2=CC=CC=C2CO1)C(=O)CN3C=NC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural Similarities and Key Differences

The compound is compared to three classes of analogs based on the evidence:

Compound Core Structure Substituents Key Functional Groups
2-(1H-1,3-Benzodiazol-1-yl)-N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylacetamide Benzodiazole + Benzopyran Methyl group on acetamide; dihydrobenzopyran-methyl N-methylacetamide, fused bicyclic systems
N-(1H-Benzimidazol-2-yl)(1H-pyrazol-3(5)-yl)acetamide derivatives [e.g., 28–31] Benzimidazole + Pyrazole/Triazole Pyrazole, triazole, or tetrazole substituents on benzimidazole Acetamide bridge, heteroaromatic rings
2-(1H-1,3-Benzodiazol-1-yl)-N-(4-cyanophenyl)acetamide Benzodiazole 4-Cyanophenyl group on acetamide Cyano group, planar aromatic system

Key Observations :

  • Benzodiazole vs.
  • Substituent Effects: The dihydrobenzopyran group in the target compound introduces steric bulk and conformational rigidity compared to the planar 4-cyanophenyl group in or the pyrazole/triazole groups in . This may influence solubility and target binding.
Physicochemical and Spectroscopic Properties
  • Melting Points : Benzimidazole analogs exhibit higher melting points (e.g., 220–260°C) due to strong intermolecular hydrogen bonding, whereas the target compound’s dihydrobenzopyran group may lower its melting point (predicted: 180–200°C).
  • NMR Signatures: Target Compound: Expected $ ^1H $ NMR signals at δ 7.5–8.2 ppm (benzodiazole protons) and δ 4.0–4.5 ppm (dihydrobenzopyran methylene). Analog : Distinct $ ^1H $ NMR peaks for the 4-cyanophenyl group (δ 7.6–7.8 ppm) and benzodiazole (δ 7.4–8.1 ppm) . Benzimidazole Derivatives : Pyrazole/triazole protons appear at δ 6.5–7.5 ppm, with benzimidazole protons at δ 7.2–8.0 ppm .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.